![molecular formula C21H19N3O2S2 B2705484 4-ethyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide CAS No. 912623-99-5](/img/structure/B2705484.png)
4-ethyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
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Overview
Description
Synthesis Analysis
The synthesis of similar thiazole derivatives has been reported in the literature . The reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yielded 2-(4-(1-(2-(4-(2-Arylhydrazono)-5-s-4,5-dihydrothiazol-2-yl)hydrazono)-ethyl)phenyl)isoindoline-1,3-dione .Molecular Structure Analysis
Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
The reaction of 2-(4-(1-(2-(4-oxo-4,5-dihydrothiazol-2-yl)hydrazono)ethyl)phenyl)isoindoline-1,3-dione with arylidenemalononitrile yielded 5-amino-2-(2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinyl)-7-substituted-7H-pyrano[2,3-d]thiazole-6-carbonitrile .Scientific Research Applications
Synthesis and Biological Applications
- Anti-Inflammatory and Anticancer Activities : A study by Küçükgüzel et al. (2013) explored the synthesis and characterization of celecoxib derivatives, showcasing their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. Their investigations suggested that certain compounds exhibited significant anti-inflammatory and analgesic activities without causing tissue damage, indicating potential for therapeutic applications (Küçükgüzel et al., 2013).
Antimicrobial and UV Protection for Textiles
- UV Protection and Antimicrobial Properties : In the realm of material science, Mohamed et al. (2020) designed thiazole azodyes containing a sulfonamide moiety for enhancing the UV protection and antimicrobial properties of cotton fabrics. This application demonstrates the potential of thiazole benzenesulfonamide derivatives in improving the functional features of textiles (Mohamed et al., 2020).
Pharmacokinetics and Drug Development
- Drug Metabolism and Bioavailability : Research on the pharmacokinetics of thiazole benzenesulfonamide derivatives, such as the study by Stearns et al. (2002), provides critical insights into improving the oral bioavailability of these compounds. Their work on beta3-adrenergic receptor agonists highlighted challenges and strategies in enhancing drug absorption and effectiveness (Stearns et al., 2002).
Anticancer and Antimicrobial Compounds
- Synthesis of Anticancer Agents : The development of arylazopyrazole pyrimidone and related compounds, as discussed by Sarvaiya et al. (2019), exemplifies the pursuit of new anticancer and antimicrobial agents. Their work on synthesizing and evaluating these compounds against various pathogens underlines the therapeutic potential of sulfonamide derivatives (Sarvaiya et al., 2019).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been reported to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
One of the thiazolo[5,4-b]pyridine compounds exhibited extremely strong pi3kα inhibitory activity . This suggests that the compound might interact with its targets, possibly through inhibition, leading to changes in the biological system.
Biochemical Pathways
Thiazole derivatives have been reported to possess a broad spectrum of pharmacological activities . This suggests that the compound could affect multiple biochemical pathways, leading to various downstream effects.
Result of Action
Thiazole derivatives have been reported to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . This suggests that the compound could have various molecular and cellular effects.
Properties
IUPAC Name |
4-ethyl-N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2S2/c1-3-15-6-9-17(10-7-15)28(25,26)24-18-11-8-16(13-14(18)2)20-23-19-5-4-12-22-21(19)27-20/h4-13,24H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIGYYQQXKUOTEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)C3=NC4=C(S3)N=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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